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Compound of Interest

Compound Name: Amikacin hydrate

Cat. No.: B001105 Get Quote

Amikacin Hydrate Technical Support Center
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the optimal storage conditions to maintain the potency of

Amikacin hydrate.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid Amikacin hydrate powder?

A1: Solid Amikacin hydrate powder should be stored in a desiccated environment at 2-8°C for

routine use.[1][2] For long-term storage, -20°C is recommended, which can preserve its

potency for up to three years.[3] It is crucial to keep the container tightly closed in a dry, cool,

and well-ventilated area.[4]

Q2: My Amikacin hydrate powder has been at room temperature for a short period. Is it still

viable?

A2: While the recommended storage is refrigerated, short-term exposure to room temperature

(if less than 2 weeks) during shipping is generally acceptable.[5] However, for maintaining long-

term potency, it is critical to return it to the recommended storage conditions as soon as

possible. The product is chemically stable under standard ambient conditions (room

temperature), but prolonged exposure may lead to degradation.[6]
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Q3: What is the proper way to store Amikacin hydrate once it is in a solvent?

A3: The stability of Amikacin hydrate in a solvent depends on the storage temperature. For

reconstituted solutions, it is recommended to store them at -80°C for up to 6 months or at

-20°C for up to 1 month.[5] To prevent degradation from repeated freeze-thaw cycles, it is best

practice to aliquot the stock solutions.[3]

Q4: I have an Amikacin sulfate injection. How should I store it?

A4: Amikacin sulfate injections should be stored at a controlled room temperature between

20°C to 25°C (68° to 77°F).[7] Some formulations may specify storage at or below 25°C.[8]

Q5: The color of my Amikacin solution has turned a pale yellow. Has it lost its potency?

A5: A color change to colorless, pale yellow, or light straw-colored for an Amikacin injection

solution does not necessarily indicate a loss of potency.[9] This discoloration can be due to air

oxidation, which generally does not affect the drug's efficacy.[10] However, always check for

particulate matter before use; the solution should be clear.[11]

Q6: What substances are incompatible with Amikacin hydrate?

A6: Amikacin hydrate is incompatible with strong acids/alkalis and strong oxidizing/reducing

agents.[5][12] It should not be physically premixed with other drugs unless their compatibility

has been established.[13]
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Issue Possible Cause Recommended Action

Reduced Potency in

Experiments

Improper storage of solid

powder.

Verify that the solid Amikacin

hydrate is stored at 2-8°C (or

-20°C for long-term) in a

desiccated environment.

Frequent freeze-thaw cycles of

stock solutions.

Aliquot stock solutions into

smaller, single-use volumes to

avoid repeated temperature

fluctuations.

Use of expired material.

Always check the expiration

date on the container before

use. Expired drugs may have a

reduced concentration of the

active ingredient.[14]

Visible Particulates or

Cloudiness in Solution
Contamination or degradation.

Discard the solution. Do not

use if particulate matter or

cloudiness is observed.[11]

Prepare a fresh solution using

aseptic techniques.

Incompatibility with diluent or

other mixed drugs.

Ensure the diluent is

compatible. Do not physically

premix Amikacin with other

drugs unless compatibility is

confirmed.[13]

Unexpected Discoloration of

Solution
Oxidation.

A pale yellow or light straw

color is generally acceptable

and does not indicate a loss of

potency.[9] However, if the

color is significantly dark or

accompanied by particulates, it

should be discarded.
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Exposure to light.

Store solutions protected from

light to minimize degradation.

[15]

Storage Condition Summary
The following tables summarize the recommended storage conditions for Amikacin hydrate in

its solid form and in solution.

Table 1: Storage of Solid Amikacin Hydrate Powder

Condition Temperature Duration Notes

Short-term 2-8°C --- Store desiccated.[2]

Long-term -20°C Up to 3 years ---

Table 2: Storage of Amikacin Hydrate in Solution

Solvent/Formulation Temperature Duration

In solvent (general) -80°C 6 months

-20°C 1 month

Amikacin Sulfate Injection 20-25°C (68-77°F) Per manufacturer's expiry

Diluted in 0.9% NaCl or 5%

Dextrose
23°C 7 days[15]

4°C 30 days[15]

25°C 24 hours[13]

4°C (then 25°C) 60 days (then 24 hours)[13]

-15°C (then 25°C) 30 days (then 24 hours)[13]
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While specific, detailed experimental protocols for stability testing are proprietary to

manufacturers, researchers can design their own stability studies based on established

principles. A general workflow for assessing the stability of Amikacin hydrate is provided

below.

Protocol: High-Performance Liquid Chromatography (HPLC) for Potency Assessment

A stability-indicating HPLC method is crucial for determining the concentration of Amikacin and

detecting any degradation products.

Objective: To quantify the potency of Amikacin hydrate under different storage conditions over

time.

Methodology:

Standard Preparation: Prepare a stock solution of Amikacin hydrate of known concentration

in a suitable solvent (e.g., water). Create a series of dilutions to generate a standard curve.

Sample Preparation:

Prepare solutions of Amikacin hydrate at the desired experimental concentrations (e.g.,

0.25 mg/mL and 5.0 mg/mL).

Store aliquots of these solutions under the desired test conditions (e.g., different

temperatures, light exposures).

HPLC Analysis:

At specified time points (e.g., Day 0, Day 7, Day 14, Day 30), analyze the stored samples

alongside freshly prepared standards.

Use an appropriate HPLC column and mobile phase for the separation of Amikacin from

potential degradants.

Employ a suitable detector (e.g., UV or charged aerosol detector) to quantify the peak

area corresponding to Amikacin.

Data Analysis:
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Calculate the concentration of Amikacin in the stored samples by comparing their peak

areas to the standard curve.

Potency is typically considered maintained if the concentration remains within 90-110% of

the initial concentration.

Physical Stability Assessment:

In conjunction with chemical analysis, a visual inspection should be performed at each time

point to assess for:

Color change

Clarity (presence of haze or turbidity)

Particulate matter

Diagrams
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Reduced Potency Observed?

Solid Powder Stored Correctly?
(2-8°C, desiccated)

Yes

Re-evaluate Experimental Protocol

NoStock Solution Stored Correctly?
(-20°C/-80°C, aliquoted)

Yes

Correct Solid Storage Conditions

No

Is the Material Expired?

Yes

Implement Proper Aliquoting and Storage

No

No

Discard Expired Material

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for reduced Amikacin hydrate potency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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